Cas no 1448230-55-4 (8-Bromo-4,5-dimethylquinoline)

• Product Name: 8-Bromo-4,5-dimethylquinoline
• CAS No: 1448230-55-4
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• MDL: MFCD23703141
• CID: 2094544
• PubChem ID: 71464191
• Update Time: 2025-06-25

8-Bromo-4,5-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-4,5-dimethylquinoline
• AK124396
• FCH2329498
• ST2419063
• AX8247944
• SB71481
• SCHEMBL17275145
• CS-0153398
• DS-2899
• Quinoline, 8-bromo-4,5-dimethyl-
• 1448230-55-4
• AKOS016013105
• DB-170501

• MDL： MFCD23703141
• Inchi： 1S/C11H10BrN/c1-7-3-4-9(12)11-10(7)8(2)5-6-13-11/h3-6H,1-2H3
• InChI Key： MAYNASLULYRPOY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C2C1=NC=CC=2C

Computed Properties

• Exact Mass: 234.99966g/mol
• Monoisotopic Mass: 234.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 8-Bromo-4,5-dimethylquinoline

Professional Introduction to Compound with CAS No. 1448230-55-4 and Product Name: 8-Bromo-4,5-dimethylquinoline

8-Bromo-4,5-dimethylquinoline, identified by the chemical abstracts service number CAS No. 1448230-55-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the quinoline family, a class of nitrogen-containing aromatic compounds known for their broad spectrum of biological activities. The presence of bromine and methyl substituents at specific positions on the quinoline ring enhances its utility as a building block in synthetic chemistry and as a potential lead compound for drug development.

The structural features of 8-Bromo-4,5-dimethylquinoline make it an attractive candidate for further investigation in medicinal chemistry. Quinoline derivatives have been extensively studied due to their antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The bromine atom at the 8-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules. Additionally, the methyl groups at the 4- and 5-positions contribute to the steric and electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with enhanced pharmacological profiles. One notable area of interest is the exploration of quinolines as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Studies have demonstrated that 8-Bromo-4,5-dimethylquinoline can serve as a scaffold for designing inhibitors targeting specific kinases. For instance, modifications at the 2- and 3-positions of the quinoline ring have been shown to improve binding affinity and selectivity towards certain kinases.

Another significant application of 8-Bromo-4,5-dimethylquinoline is in the field of material science. Quinoline-based compounds exhibit interesting photophysical properties, making them suitable for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other optoelectronic devices. The bromine substituent allows for easy incorporation into conjugated polymers via polymerization reactions, leading to materials with tunable emission colors and high quantum yields. Recent advancements in this area have shown promising results in developing efficient blue-light emitters for display technologies.

The synthesis of 8-Bromo-4,5-dimethylquinoline typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes bromination of a substituted quinoline followed by methylation at the desired positions. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Advanced techniques such as flow chemistry have been employed to optimize these reactions, improving scalability and reducing waste generation.

Recent research has also highlighted the importance of understanding the metabolic stability and pharmacokinetic properties of quinoline derivatives. Computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been utilized to predict how 8-Bromo-4,5-dimethylquinoline behaves within biological systems. These studies help in designing analogs with improved bioavailability and reduced toxicity. Additionally, high-throughput screening techniques have been applied to rapidly assess the biological activity of numerous quinoline derivatives, accelerating the discovery process.

The versatility of 8-Bromo-4,5-dimethylquinoline as a chemical intermediate is further underscored by its use in synthesizing more complex molecules with diverse applications. For example, it serves as a precursor in the preparation of metal-organic frameworks (MOFs), which are porous materials with potential uses in gas storage, separation technologies, and catalysis. The bromine atom facilitates further functionalization through coordination chemistry, allowing for the creation of tailored MOFs with specific properties.

In conclusion,8-Bromo-4,5-dimethylquinoline (CAS No. 1448230-55-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable its use as a scaffold for drug development targeting various diseases and as a building block for advanced materials with optoelectronic applications. Ongoing research continues to uncover new synthetic strategies and applications for this compound, reinforcing its importance in modern chemical science.